Cas no 1803796-00-0 (Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate)

• Product Name: Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate
• CAS No: 1803796-00-0
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4972228
• Update Time: 2025-06-11

Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate

• Inchi： 1S/C12H12Br2O3/c1-7(13)12(16)9-3-8(4-10(14)6-9)5-11(15)17-2/h3-4,6-7H,5H2,1-2H3
• InChI Key： QSLFPWASZWZWOR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(=CC(CC(=O)OC)=C1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate

Introduction to Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate (CAS No. 1803796-00-0)

Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate, identified by its CAS number 1803796-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of brominated phenylacetates, which are known for their diverse applications in medicinal chemistry and drug development.

The molecular structure of Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate consists of a phenyl ring substituted with a bromine atom at the 3-position and an acetoxy group at the 5-position, further modified by a 2-bromopropanoyl moiety. This unique arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in brominated aromatic compounds due to their potent biological activities. Studies have shown that these compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of multiple bromine atoms in Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate enhances its reactivity, making it an attractive building block for further chemical modifications.

One of the most compelling aspects of Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The bromine atoms serve as handles for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired pharmacological outcomes.

The pharmaceutical industry has been particularly keen on exploring the potential of brominated phenylacetates due to their ability to modulate enzyme activity and receptor binding. Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate has been employed in several high-throughput screening campaigns to identify novel drug candidates. Its structural features make it an excellent candidate for library synthesis, where large collections of related compounds are screened for biological activity.

In addition to its applications in drug discovery, Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate has found utility in materials science and agrochemical research. The compound's ability to undergo cross-coupling reactions makes it valuable for constructing more complex organic frameworks. These reactions are fundamental in the synthesis of polymers, coatings, and other advanced materials.

The synthesis of Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate typically involves multi-step organic transformations starting from commercially available precursors. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromine atoms and other functional groups with high efficiency.

The chemical properties of Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate make it a valuable reagent in various laboratory settings. Its solubility profile allows for easy handling and integration into synthetic protocols. Additionally, its stability under standard storage conditions ensures that researchers can rely on its consistency throughout their experiments.

In conclusion, Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate (CAS No. 1803796-00-0) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on drug development, materials science, and agrochemicals. As research continues to uncover new applications for brominated phenylacetates, Methyl 3-bromo-5-(2-bromopropanoyl)phenylacetate is poised to remain at the forefront of innovation in these fields.